molecular formula C15H19NO5 B8448712 3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester

3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester

Cat. No.: B8448712
M. Wt: 293.31 g/mol
InChI Key: LTKYOQCUZFAABC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H19NO5 and its molecular weight is 293.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H19NO5

Molecular Weight

293.31 g/mol

IUPAC Name

2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]oxybenzoic acid

InChI

InChI=1S/C15H19NO5/c1-15(2,3)21-14(19)16-8-10(9-16)20-12-7-5-4-6-11(12)13(17)18/h4-7,10H,8-9H2,1-3H3,(H,17,18)

InChI Key

LTKYOQCUZFAABC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CC(C1)OC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium chlorite (1.85 g; 20.43 mmol; 5.5 eq.) and sodium dihydrogenphosphate (1.6 g; 13.37 mmol; 3.6 eq.) in water (10 mL) was added dropwise to a mixture of 2-methyl-2-butene (3.71 mL) and 3-(2-formyl-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester (1.03 g; 3.71 mmol; 1 eq.) in 1,4-dioxane (10 mL). and the reaction mixture was stirred at room temperature for 2 hours. The dioxane was evaporated in vacuo, the mixture diluted with water and the pH made acidic with 0.1M HCl. The precipitate was filtered off, washed with water and dried to afford the title compound (1.02 g, 94%) as a white solid. UPLC/MS: (MS−) 292.4 ([M−H]−).
Quantity
1.85 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
3.71 mL
Type
reactant
Reaction Step One
Name
3-(2-formyl-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
94%

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